The terpolymerization of ethylene and propylene with isoprene via THF-containing half-sandwich scandium catalysts: a new kind of ethylene–propylene–diene rubber and its functionalization†
Polymer Chemistry Pub Date: 2017-06-26 DOI: 10.1039/C7PY00847C
Abstract
The terpolymerization of ethylene and propylene with isoprene was performed catalyzed by half-sandwich scandium complexes (C5Me4SiMe3)Sc(CH2SiMe3)2(THF) (1) and [1,3-(Me2Si)2C9H5]Sc(CH2SiMe3)2 (THF) (2) in combination with 1 equiv. of [Ph3C][B(C6F5)4]. The terpolymers with ethylene contents of 60–84 mol% and isoprene contents of 5–26 mol% (1,4/3,4 ≈ 50/50) were obtained in the presence of complex 1. In comparison, the terpolymers with ethylene contents of 38–75 mol% and isoprene contents of 4–43 mol% (1,4/3,4 ≈ 70/30) were obtained in the presence of complex 2. Subsequently, a functionalized ethylene–propylene–isoprene terpolymer was prepared by the epoxidation of the 1,4-isoprene units in the terpolymer backbone and further hydroxylation/chlorination through ring-opening reaction of the epoxy groups.
Recommended Literature
- [1] Front cover
- [2] Crystal structure and magnetic properties of a new three-dimensional coordination polymer constructed from (4,4) layers based on dimeric iron(ii) subunits
- [3] Thickness-dependent resistive switching in black phosphorus CBRAM†
- [4] Facile synthesis and altered ionization efficiency of diverse Nε-alkyllysine-containing peptides†‡
- [5] Identifying and tracing potential energy surfaces of electronic excitations with specific character via their transition origins: application to oxirane
- [6] Contents and Highlights in Chemical Science
- [7] Fermentation of pigment-extracted microalgal residue using yeast cell-surface display: direct high-density ethanol production with competitive life cycle impacts†
- [8] Contents list
- [9] Levels of synthetic musk compounds in municipal wastewater for potential estimation of biota exposure in receiving waters
- [10] Progress on chemical modification of cellulose in “green” solvents
